5-methyl-N-(thiophen-2-ylmethyl)pyrazine-2-carboxamide
Description
“5-methyl-N-(thiophen-2-ylmethyl)pyrazine-2-carboxamide” is a pyrazine derivative . It is not intended for human or veterinary use and is for research use only.
Synthesis Analysis
The synthesis of pyrazine derivatives has been studied extensively. For instance, the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides was achieved via a Suzuki cross-coupling reaction of 5-bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide with various aryl/heteroaryl boronic acids/pinacol esters .Molecular Structure Analysis
The molecular structure of pyrazine derivatives has been analyzed using various techniques such as NMR and mass spectrometry . The p-electronic delocalization extended over pyrazine, benzene, and thiophene was examined in studying the NLO behavior .Chemical Reactions Analysis
Pyrazine derivatives have been studied for their reactivity. For example, 5-Methyl-2-pyrazinecarboxylic acid, a pyrazine derivative, has been studied for its reactivity in simultaneous membrane-based solvent extraction (MBSE) and membrane-based solvent stripping (MBSS) .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrazine derivatives have been analyzed. For instance, the density functional theory (DFT) calculations of target molecules considered several reactivity parameters like FMOs (E HOMO, E LUMO), HOMO–LUMO energy gap, electron affinity (A), ionization energy (I), electrophilicity index (ω), chemical softness (σ), and chemical hardness (η) .Scientific Research Applications
- Researchers have synthesized a series of N-(thiophen-2-yl) nicotinamide derivatives by splicing the nitrogen-containing heterocycle nicotinic acid and the sulfur-containing heterocycle thiophene . These compounds were evaluated for their fungicidal activity against cucumber downy mildew (CDM). Notably, compounds 4a and 4f exhibited excellent fungicidal activities, surpassing commercial fungicides. Compound 4f, in particular, holds promise as a candidate for further development in crop protection.
- The synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamide derivatives involves a one-pot condensation followed by a Suzuki cross-coupling reaction with various aryl/heteroaryl boronic acids or pinacol esters. This versatile synthetic route enables access to diverse thiophene-based compounds for applications in materials science, pharmaceuticals, and agrochemicals .
Fungicidal Activity
Organic Synthesis
properties
IUPAC Name |
5-methyl-N-(thiophen-2-ylmethyl)pyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3OS/c1-8-5-13-10(7-12-8)11(15)14-6-9-3-2-4-16-9/h2-5,7H,6H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIVDBIMOQJDSNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)NCC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(thiophen-2-ylmethyl)pyrazine-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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